N-(6-((2-((3,4-dimethoxyphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)propionamide

• IUPAC Name: N-[6-[2-(3,4-dimethoxyanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]propanamide
• InChI: InChI=1S/C17H20N4O4S/c1-4-15(22)19-14-7-8-17(21-20-14)26-10-16(23)18-11-5-6-12(24-2)13(9-11)25-3/h5-9H,4,10H2,1-3H3,(H,18,23)(H,19,20,22)
• InChI Key: JRVJYLROXWYQEA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NN=C(C=C1)SCC(=O)NC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C17H20N4O4S
• Molecular Weight: 376.4 g/mol

Description

“N-(6-((2-((3,4-dimethoxyphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)propionamide” is a complex organic compound. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a propionamide group, which is a common feature in many pharmaceutical drugs. The compound also contains a dimethoxyphenyl group, which is a phenyl ring substituted with two methoxy groups.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridazine ring, the dimethoxyphenyl group, and the propionamide group. The exact structure would depend on the specific locations of these groups within the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific structure of the molecule. For example, the presence of the dimethoxyphenyl group could make the compound more lipophilic, which could affect its solubility and its ability to cross cell membranes.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs that contain a propionamide group act by inhibiting certain enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and its intended use. For example, if the compound is intended to be used as a drug, it would need to undergo extensive testing to determine its safety profile.

Future Directions

Future research on this compound could involve further elucidation of its structure, synthesis, and reactivity. If the compound shows promise in preliminary studies, it could be developed into a drug or used in other applications.